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Compound of Interest

Compound Name: Lornoxicam-d4

Cat. No.: B565427

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals working with Lornoxicam-d4. It provides essential
chemical data, a detailed overview of the established mechanism of action of its non-
deuterated counterpart, Lornoxicam, and a representative experimental protocol for its
application in bioanalytical methods.

Core Compound Data

Lornoxicam-d4 is the deuterated form of Lornoxicam, a non-steroidal anti-inflammatory drug
(NSAID). The inclusion of deuterium atoms results in a higher molecular weight compared to
Lornoxicam, making it an ideal internal standard for quantitative analysis by mass

spectrometry.
Parameter Value Reference
CAS Number 1216527-48-8 [cite: ]
Molecular Formula C13HeD4CIN304S2 [cite: ]
Molecular Weight 375.84 g/mol [cite: ]

Mechanism of Action: Cyclooxygenase (COX)
Inhibition
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Lornoxicam, and by extension Lornoxicam-d4, exerts its anti-inflammatory, analgesic, and
antipyretic effects primarily through the non-selective inhibition of the cyclooxygenase (COX)
enzymes, COX-1 and COX-2. These enzymes are critical for the conversion of arachidonic acid
into prostaglandins, which are key mediators of inflammation, pain, and fever. By blocking this
pathway, Lornoxicam reduces the production of prostaglandins, thereby alleviating
inflammatory symptoms.
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Lornoxicam's inhibitory effect on the COX signaling pathway.

Experimental Protocols: Bioanalytical Quantification
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Lornoxicam-d4 is primarily utilized as an internal standard in the quantification of Lornoxicam
in biological matrices, such as human plasma, using liquid chromatography-tandem mass
spectrometry (LC-MS/MS). The following is a representative protocol adapted from established
methods for the bioanalysis of Lornoxicam.

Sample Preparation: Protein Precipitation

 Aliquoting: Transfer 200 pL of human plasma into a clean microcentrifuge tube.

 Internal Standard Spiking: Add a specific volume of Lornoxicam-d4 working solution (e.g.,
50 pL of a 100 ng/mL solution) to the plasma sample.

» Protein Precipitation: Add 600 L of a precipitating agent (e.g., acetonitrile or methanol) to
the sample.

» Vortexing: Vortex the mixture for approximately 1 minute to ensure thorough mixing and
protein precipitation.

o Centrifugation: Centrifuge the sample at high speed (e.g., 10,000 rpm for 10 minutes) to
pellet the precipitated proteins.

o Supernatant Transfer: Carefully transfer the clear supernatant to a clean tube for LC-MS/MS
analysis.

LC-MS/MS Analysis

¢ Liquid Chromatography (LC)

[¢]

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 pum) is typically used.

[e]

Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., 0.1% formic
acid in water) and an organic solvent (e.g., acetonitrile or methanol).

[¢]

Flow Rate: A typical flow rate is between 0.3 and 0.5 mL/min.

o

Injection Volume: 5-10 pL of the prepared sample supernatant.

e Tandem Mass Spectrometry (MS/MS)
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o lonization Mode: Electrospray lonization (ESI) in positive or negative mode.

o Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The mass
transitions for Lornoxicam and Lornoxicam-d4 are monitored.

» Lornoxicam: The precursor ion [M+H]* is selected and fragmented to a specific product
ion.

» Lornoxicam-d4: The precursor ion [M+H]* (with a +4 Da shift from Lornoxicam) is
selected and fragmented to its corresponding product ion.

o Data Analysis: The peak area ratio of Lornoxicam to Lornoxicam-d4 is used to construct
a calibration curve and quantify the concentration of Lornoxicam in the unknown samples.
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Sample Preparation
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A typical workflow for the bioanalysis of Lornoxicam using Lornoxicam-d4.
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 To cite this document: BenchChem. [Lornoxicam-d4: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565427#lornoxicam-d4-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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